1-(2-Chlorophenyl)-3-(2-cyclohexyl-2-hydroxyethyl)urea

• IUPAC Name: 1-(2-chlorophenyl)-3-(2-cyclohexyl-2-hydroxyethyl)urea
• InChI: InChI=1S/C15H21ClN2O2/c16-12-8-4-5-9-13(12)18-15(20)17-10-14(19)11-6-2-1-3-7-11/h4-5,8-9,11,14,19H,1-3,6-7,10H2,(H2,17,18,20)
• InChI Key: KEIBYKHLQFZYKO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(CNC(=O)NC2=CC=CC=C2Cl)O
• Molecular Formula: C15H21ClN2O2
• Molecular Weight: 296.79 g/mol
• CAS No.: 1351616-69-7

Description

1-(2-Chlorophenyl)-3-(2-cyclohexyl-2-hydroxyethyl)urea is a urea derivative characterized by a 2-chlorophenyl group attached to one nitrogen of the urea moiety and a 2-cyclohexyl-2-hydroxyethyl substituent on the adjacent nitrogen. This compound belongs to a class of arylurea derivatives, which are widely studied for their diverse biological activities, including enzyme inhibition, antifungal, and anticancer properties.

Biological Activity

1-(2-Chlorophenyl)-3-(2-cyclohexyl-2-hydroxyethyl)urea is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, particularly focusing on its anticancer and antibacterial activities, supported by case studies and research findings.

• Molecular Formula : C17H26ClN2O2
• Molecular Weight : 306.86 g/mol
• CAS Number : 2034228-34-5

Anticancer Activity

Research has indicated that urea derivatives, including 1-(2-Chlorophenyl)-3-(2-cyclohexyl-2-hydroxyethyl)urea, may exhibit significant anticancer properties. A study highlighted that compounds with similar structures demonstrated IC50 values ranging from 7 to 20 µM against various cancer cell lines, indicating a promising potential for therapeutic applications in oncology .

Case Study :
A comparative analysis of urea derivatives showed that certain modifications in the chemical structure could enhance their efficacy against cancer cells. For instance, derivatives targeting angiogenesis pathways exhibited reduced tumor growth in animal models, suggesting that structural variations can significantly influence biological activity .

Antibacterial Activity

The antibacterial properties of urea derivatives have also been documented. Compounds similar to 1-(2-Chlorophenyl)-3-(2-cyclohexyl-2-hydroxyethyl)urea have shown activity against various bacterial strains such as E. faecalis, P. aeruginosa, and K. pneumoniae. The minimum inhibitory concentration (MIC) for these compounds ranged from 40 to 50 µg/mL, demonstrating comparable efficacy to standard antibiotics like ceftriaxone .

Table 1: Antibacterial Activity Comparison

Compound	Target Bacteria	MIC (µg/mL)	Inhibition Zone (mm)
Compound A	E. faecalis	40	29
Compound B	P. aeruginosa	50	24
Compound C	S. typhi	45	30
Compound D	K. pneumoniae	50	19

The mechanism by which these compounds exert their biological effects often involves the inhibition of specific molecular pathways associated with cell proliferation and survival. For example, anticancer activities are frequently linked to the induction of apoptosis and inhibition of angiogenesis, while antibacterial effects may arise from disruption of bacterial cell wall synthesis or function .

Comparison with Similar Compounds

Cycloalkyl and Aryl Modifications

• 1-(2-Chlorophenyl)-3-cycloheptylurea : This analog replaces the hydroxyethyl-cyclohexyl group with a cycloheptyl moiety. Crystal structure analysis reveals that the cycloheptyl group adopts a chair-like conformation, enhancing intermolecular hydrogen bonding compared to cyclohexyl derivatives. This structural difference may alter solubility and crystallinity .
• Predicted collision cross-section (CCS) values suggest distinct pharmacokinetic profiles, with a CCS of 154.7 Ų for [M+H]+ compared to bulkier analogs .

Halogenated Aryl Derivatives

• 1-(2-Chloro-4-fluorobenzoyl)-3-(5-hydroxy-2-methoxy-phenyl)urea (AVE#21) : This compound demonstrates allosteric inhibition of glycogen phosphorylase, with the 4-fluoro substituent enhancing binding to hydrophobic enzyme pockets. The target compound’s 2-chlorophenyl group may exhibit similar binding but with reduced electronic effects compared to fluorine .
• This modification contrasts with the target compound’s hydroxyethyl group, which may confer higher polarity .

Functional Group Variations

Nitrosourea Derivatives

• 1-(2-Chloroethyl)-3-cyclohexyl-1-nitrosourea (CCNU): The addition of a nitroso group converts the urea into an alkylating agent, enabling DNA cross-linking in cancer therapy.
• 1,3-Bis(2-chloroethyl)-1-nitrosourea (BCNU) : This nitrosourea derivative shows broad anticancer activity but exhibits dose-limiting hematopoietic toxicity. The absence of the nitroso group in the target compound likely reduces such risks .

Antifungal Ureas

• 1-(3-Chloro-2-(4-chlorophenyl)azetidin-1-yl)-3-phenothiazin-10-yl-ethylurea (4h): Exhibits potent antifungal activity against C. albicans (MIC = 62.5 µg/ml). The para-chlorophenyl group enhances activity compared to meta or ortho substitutions, suggesting that the target compound’s 2-chlorophenyl group may offer intermediate efficacy .
• 1-(5-Chloro-2-hydroxyphenyl)-3-(2-chlorophenyl)-1-oxo-2,3-epoxypropane: An epoxy derivative with antimicrobial properties, highlighting how non-urea functional groups (e.g., epoxides) can diversify biological applications .

Enzyme Inhibitors

• TFM-4AS-1 and Cl-4AS-1: These carboxamide derivatives inhibit enzymes via hydrophobic interactions, similar to the target compound’s chlorophenyl group. However, their rigid indenoquinoline scaffolds may confer higher selectivity compared to flexible urea backbones .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Key Substituents	Biological Activity	Reference
Target Compound	C₁₅H₂₀ClN₂O₂	298.79	2-Chlorophenyl, hydroxyethyl-cyclohexyl	N/A (Theoretical)
1-(2-Chlorophenyl)-3-cycloheptylurea	C₁₄H₁₉ClN₂O	266.77	Cycloheptyl	Crystallinity studies
1-(2-Chloroethyl)-3-(2-propylphenyl)urea	C₁₂H₁₇ClN₂O	240.73	Propylphenyl	Predicted pharmacokinetics
CCNU	C₉H₁₆ClN₃O₂	233.70	Nitroso, chloroethyl	Anticancer (delayed toxicity)

Toxicity and Clinical Profiles

• Nitrosoureas (e.g., CCNU, BCNU) : Exhibit dose-limiting hematopoietic toxicity (e.g., thrombocytopenia at 130 mg/m²) due to alkylation mechanisms. The target compound’s lack of a nitroso group may mitigate such risks .
• Azetidinone Ureas (e.g., 4h): Show reversible hepatic/renal toxicity at higher doses (125 µg/ml), suggesting that urea derivatives without heterocyclic rings (like the target compound) may have safer profiles .